Cas no 944917-32-2 (N-(4-(1-Benzyl-4-methyl-1,2,5,6-tetrahydropyridin-3-yl)phenyl)-2,6-difluorobenzamide)

• Product Name: N-(4-(1-Benzyl-4-methyl-1,2,5,6-tetrahydropyridin-3-yl)phenyl)-2,6-difluorobenzamide
• CAS No: 944917-32-2
• MF: C₂₆H₂₄F₂N₂O
• MW: 418.478373527527
• CID: 1091629
• PubChem ID: 24830151
• Update Time: 2025-05-24

N-(4-(1-Benzyl-4-methyl-1,2,5,6-tetrahydropyridin-3-yl)phenyl)-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(1-Benzyl-4-methyl-1,2,5,6-tetrahydropyridin-3-yl)phenyl)-2,6-difluorobenzamide
• N-[4-(1-benzyl-4-methyl-3,6-dihydro-2H-pyridin-5-yl)phenyl]-2,6-difluorobenzamide
• N-[4-(1-benzyl-4-methyl-1,2,5,6-tetrahydropyridin-3-yl)phenyl]-2,6-difluorobenzamide
• SCHEMBL986835
• MXKZWKUTNJYWBC-UHFFFAOYSA-N
• 944917-32-2

• Inchi： 1S/C26H24F2N2O/c1-18-14-15-30(16-19-6-3-2-4-7-19)17-22(18)20-10-12-21(13-11-20)29-26(31)25-23(27)8-5-9-24(25)28/h2-13H,14-17H2,1H3,(H,29,31)
• InChI Key： MXKZWKUTNJYWBC-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(NC1C=CC(=CC=1)C1=C(C)CCN(CC2C=CC=CC=2)C1)=O)F

Computed Properties

• Exact Mass: 418.18566972g/mol
• Monoisotopic Mass: 418.18566972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-(1-Benzyl-4-methyl-1,2,5,6-tetrahydropyridin-3-yl)phenyl)-2,6-difluorobenzamide

N-(4-(1-Benzyl-4-methyl-1,2,5,6-tetrahydropyridin-3-yl)phenyl)-2,6-difluorobenzamide: A Comprehensive Overview

The compound with CAS No. 944917-32-2, known as N-(4-(1-Benzyl-4-methyl-1,2,5,6-tetrahydropyridin-3-yl)phenyl)-2,6-difluorobenzamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzamide moiety with a tetrahydropyridine ring system. The benzamide group contributes to its amide functional properties, while the tetrahydropyridine ring introduces a level of structural complexity that enhances its reactivity and versatility in chemical reactions.

Recent studies have highlighted the importance of tetrahydropyridine derivatives in drug discovery and development. These compounds are known for their ability to act as ligands in various biochemical pathways, making them valuable in the design of new pharmaceutical agents. The presence of the benzyl group in the tetrahydropyridine ring further enhances the molecule's stability and bioavailability. Additionally, the fluorine atoms at the 2 and 6 positions of the benzamide moiety contribute to its electronic properties, making it a promising candidate for applications in fields such as agrochemicals and materials science.

The synthesis of N-(4-(1-Benzyl-4-methyl-1,2,5,6-tetrahydropyridin-3-yl)phenyl)-2,6-difluorobenzamide involves a multi-step process that combines principles from organic chemistry and catalysis. Researchers have explored various methodologies to optimize the synthesis of this compound, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have not only improved the yield but also reduced the reaction time, making it more feasible for large-scale production.

In terms of applications, this compound has shown potential in the development of new drugs targeting specific biological pathways. For instance, studies have demonstrated its ability to inhibit certain enzymes involved in metabolic disorders. The benzamide group plays a crucial role in these interactions by forming hydrogen bonds with key residues in the enzyme's active site. Furthermore, the tetrahydropyridine ring contributes to the molecule's flexibility, allowing it to adopt conformations that enhance its binding affinity.

Another area where this compound has garnered attention is in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. The presence of fluorine atoms enhances its electron-withdrawing capabilities, which is beneficial for applications such as light-emitting diodes (LEDs) and photovoltaic cells. Researchers are currently exploring ways to incorporate this compound into polymer blends to improve their electrical properties.

From an environmental perspective, the synthesis and application of N-(4-(1-Benzyl-4-methyl-1,2,5,6-tetrahydropyridin-3-yl)phenyl)-2,6-difluorobenzamide have been evaluated for their sustainability. Efforts are being made to develop greener synthesis routes that minimize waste and reduce energy consumption. These initiatives align with global trends toward sustainable chemistry and responsible chemical manufacturing.

In conclusion, N-(4-(1-Benzyl-4-methyl-1,2,5,6-tetrahydropyridin-3-yl)phenyl)-2,6-difluorobenzamide is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and uses